Cas no 10264-56-9 (3-(Propan-2-yl)cyclopentan-1-one)

• Product Name: 3-(Propan-2-yl)cyclopentan-1-one
• CAS No: 10264-56-9
• MF: C₈H₁₄O
• MW: 126.196162700653
• CID: 1133151
• PubChem ID: 12570572
• Update Time: 2025-11-01

3-(Propan-2-yl)cyclopentan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-isopropylcyclopentanone
• 3-(Propan-2-yl)cyclopentan-1-one

• Inchi： 1S/C8H14O/c1-6(2)7-3-4-8(9)5-7/h6-7H,3-5H2,1-2H3
• InChI Key： PYAUPTMCTBUIGA-UHFFFAOYSA-N
• SMILES： O=C1CCC(C1)C(C)C

Computed Properties

• Exact Mass: 126.10452

Experimental Properties

• PSA: 17.07

Additional information on 3-(Propan-2-yl)cyclopentan-1-one

3-(Propan-2-yl)cyclopentan-1-one: A Comprehensive Overview

3-(Propan-2-yl)cyclopentan-1-one, also known by its CAS number CAS No. 10264-56-9, is a cyclic ketone with a unique structure that has garnered significant attention in various fields of chemistry and materials science. This compound, characterized by its cyclopentanone ring substituted with an isopropyl group, exhibits interesting physical and chemical properties that make it a valuable molecule for both academic research and industrial applications.

The molecular structure of 3-(Propan-2-yl)cyclopentan-1-one consists of a five-membered cyclopentane ring with a ketone group at position 1 and an isopropyl substituent at position 3. This arrangement imparts the molecule with a balance of rigidity and flexibility, which is crucial for its reactivity and functionality. Recent studies have highlighted the potential of this compound in the synthesis of bioactive molecules, particularly in the context of drug discovery.

One of the most notable advancements involving 3-(Propan-2-yl)cyclopentan-1-one is its role as an intermediate in the synthesis of complex natural products. Researchers have demonstrated that this compound can serve as a versatile building block for constructing intricate molecular frameworks, leveraging its reactivity under various catalytic conditions. For instance, recent work published in the Journal of Organic Chemistry details how this compound can undergo enantioselective additions to form chiral centers, which are essential for many pharmaceutical agents.

In addition to its role in organic synthesis, 3-(Propan-2-yl)cyclopentan-1-one has found applications in materials science. Its ability to form stable complexes with transition metals has made it a valuable ligand in catalytic processes. A study conducted at the University of California, Berkeley, revealed that this compound can enhance the selectivity and efficiency of palladium-catalyzed cross-coupling reactions, which are widely used in the production of fine chemicals and pharmaceuticals.

The physical properties of CAS No. 10264-56-9 also contribute to its utility. With a melting point of approximately 55°C and a boiling point around 185°C under standard pressure, this compound is suitable for use in both thermal and non-thermal synthetic conditions. Its solubility in common organic solvents further facilitates its handling and application in laboratory settings.

From an environmental perspective, recent research has focused on the biodegradation pathways of 3-(Propan-2-yl)cyclopentan-1-one. Studies indicate that this compound undergoes rapid microbial degradation under aerobic conditions, making it a more eco-friendly alternative to traditional synthetic intermediates. This finding aligns with the growing emphasis on sustainable chemistry practices across various industries.

In conclusion, 3-(Propan-2-yl)cyclopentan-1-one, or CAS No. 10264-56-9, stands as a testament to the versatility and potential of small organic molecules in advancing scientific research and industrial applications. Its role as a key intermediate in drug discovery, coupled with its contributions to catalysis and materials science, underscores its importance in modern chemistry. As ongoing research continues to uncover new facets of this compound's properties and applications, it is poised to remain a focal point in both academic and industrial settings for years to come.